Cas no 1806562-56-0 (3-(3-Bromopropanoyl)-4-methylbenzyl alcohol)

• Product Name: 3-(3-Bromopropanoyl)-4-methylbenzyl alcohol
• CAS No: 1806562-56-0
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 4789340
• Update Time: 2025-10-12

3-(3-Bromopropanoyl)-4-methylbenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromopropanoyl)-4-methylbenzyl alcohol

• Inchi： 1S/C11H13BrO2/c1-8-2-3-9(7-13)6-10(8)11(14)4-5-12/h2-3,6,13H,4-5,7H2,1H3
• InChI Key： MXWFBLNZDKDLRA-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(CO)C=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3

Additional information on 3-(3-Bromopropanoyl)-4-methylbenzyl alcohol

Research Brief on 3-(3-Bromopropanoyl)-4-methylbenzyl alcohol (CAS: 1806562-56-0) in Chemical Biology and Pharmaceutical Applications

3-(3-Bromopropanoyl)-4-methylbenzyl alcohol (CAS: 1806562-56-0) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This brominated derivative, featuring a benzyl alcohol moiety, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and targeted therapeutics. Recent studies highlight its role as a key building block in the construction of covalent inhibitors, leveraging its reactive 3-bromopropanoyl group for selective protein modification.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing irreversible kinase inhibitors. Researchers employed 3-(3-Bromopropanoyl)-4-methylbenzyl alcohol as a warhead precursor to target non-conserved cysteine residues in Bruton's tyrosine kinase (BTK), achieving nanomolar potency. The electrophilic bromopropanoyl group enabled covalent bond formation with Cys481, while the 4-methylbenzyl alcohol moiety contributed to improved solubility and pharmacokinetic properties compared to earlier analogs.

Structural-activity relationship (SAR) investigations reported in Bioorganic & Medicinal Chemistry Letters (2024) revealed that modifications at the benzyl position significantly influence target selectivity. The methyl group at the 4-position appears critical for maintaining optimal molecular geometry, as demonstrated by X-ray crystallography studies of inhibitor-protein complexes. These findings have important implications for rational drug design, particularly in the oncology space where covalent inhibitors are gaining prominence.

From a synthetic chemistry perspective, novel protection-deprotection strategies involving 3-(3-Bromopropanoyl)-4-methylbenzyl alcohol have been developed to address challenges in multi-step syntheses. A recent ACS Catalysis publication described an innovative palladium-catalyzed coupling approach that preserves the bromopropanoyl functionality while enabling late-stage diversification of the benzyl alcohol group. This methodology has been successfully applied to the parallel synthesis of over 50 derivatives for high-throughput screening campaigns.

Analytical characterization of this compound has also seen advancements. A 2024 study in Analytical Chemistry introduced a new LC-MS/MS method capable of detecting 3-(3-Bromopropanoyl)-4-methylbenzyl alcohol at sub-nanogram levels in biological matrices, addressing previous challenges with its labile bromine moiety. This analytical breakthrough supports more accurate pharmacokinetic studies of derivatives in preclinical models.

Emerging applications extend beyond traditional small molecule drugs. Recent work in Chemical Science demonstrated the compound's utility in PROTAC (proteolysis targeting chimera) development, where its reactive handle serves as an attachment point for E3 ligase ligands. This application capitalizes on both the compound's synthetic accessibility and its optimal linker length for ternary complex formation.

Safety and handling considerations for 3-(3-Bromopropanoyl)-4-methylbenzyl alcohol have been updated in the latest edition of Organic Process Research & Development. The bromopropanoyl group's reactivity necessitates careful handling under inert atmosphere, with recommendations for stabilized storage conditions at -20°C under nitrogen. These protocols ensure compound integrity during large-scale pharmaceutical manufacturing processes.

Looking forward, the compound's unique combination of reactivity and modularity positions it as a valuable tool for chemical biology probe development and targeted covalent drug discovery. Ongoing research is exploring its application in next-generation antibody-drug conjugates (ADCs) and bifunctional degrader molecules, potentially expanding its impact across therapeutic areas including immunology and neurodegenerative diseases.